Diethyl N,N-Diisopropylphosphoramidite

Description

Diethyl N,N-diisopropylphosphoramidite is a chemical compound used as a reagent in chemical processes . Specifically, it facilitates the efficient phosphorylative conversion of alcohols into their corresponding diethyl phosphorotriesters .

In research, Dimethyl-N,N-diisopropylphosphoramidite, a similar compound, plays a crucial role in nucleic acid synthesis, serving as a key reagent in the synthesis of oligonucleotides, which are essential for genetic research, diagnostics, and therapeutic applications . It is also utilized in phosphoramidite chemistry as a versatile building block in the development of phosphoramidite derivatives, enhancing the efficiency of chemical reactions in organic synthesis, drug development, bioconjugation, and material science .

Another related compound, Di-tert-butyl N,N-diisopropylphosphoramidite, is a general reagent used to introduce tert-butyl-protected phosphate groups and is commonly used in the phosphorylation of biomolecules and in the synthesis of phosphoramidate-linked glycoconjugates .

• CAS No.: 42053-26-9
• Product Name: Diethyl N,N-Diisopropylphosphoramidite
• Molecular Formula: C10H24NO2P
• Molecular Weight: 221.28 g/mol
• IUPAC Name: N-diethoxyphosphanyl-N-propan-2-ylpropan-2-amine
• Standard InChI: InChI=1S/C10H24NO2P/c1-7-12-14(13-8-2)11(9(3)4)10(5)6/h9-10H,7-8H2,1-6H3
• Standard InChIKey: UUFIBXKHKNIZHL-UHFFFAOYSA-N
• SMILES: CCOP(N(C(C)C)C(C)C)OCC
• Canonical SMILES: CCOP(N(C(C)C)C(C)C)OCC
• Synonyms: N,N-Bis(1-methylethyl)phosphoramidous Acid Diethyl Ester; Diethoxy-N,N-diisopropylaminophosphine
• PubChem Compound: 4185604
• Last Modified: Sep 14 2023